Cas no 2228127-23-7 (2-amino-3-(2-{(tert-butoxy)carbonylamino}-4-(trifluoromethyl)phenyl)propanoic acid)
2-amino-3-(2-{(tert-butoxy)carbonylamino}-4-(trifluoromethyl)phenyl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-3-(2-{(tert-butoxy)carbonylamino}-4-(trifluoromethyl)phenyl)propanoic acid
- 2-amino-3-(2-{[(tert-butoxy)carbonyl]amino}-4-(trifluoromethyl)phenyl)propanoic acid
- 2228127-23-7
- EN300-1899622
-
- Inchi: 1S/C15H19F3N2O4/c1-14(2,3)24-13(23)20-11-7-9(15(16,17)18)5-4-8(11)6-10(19)12(21)22/h4-5,7,10H,6,19H2,1-3H3,(H,20,23)(H,21,22)
- InChI Key: FECLSNQYQBGXMP-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=C(C=1)NC(=O)OC(C)(C)C)CC(C(=O)O)N)(F)F
Computed Properties
- Exact Mass: 348.12969158g/mol
- Monoisotopic Mass: 348.12969158g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 463
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 102Ų
2-amino-3-(2-{(tert-butoxy)carbonylamino}-4-(trifluoromethyl)phenyl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1899622-0.05g |
2-amino-3-(2-{[(tert-butoxy)carbonyl]amino}-4-(trifluoromethyl)phenyl)propanoic acid |
2228127-23-7 | 0.05g |
$768.0 | 2023-09-18 | ||
| Enamine | EN300-1899622-0.1g |
2-amino-3-(2-{[(tert-butoxy)carbonyl]amino}-4-(trifluoromethyl)phenyl)propanoic acid |
2228127-23-7 | 0.1g |
$804.0 | 2023-09-18 | ||
| Enamine | EN300-1899622-0.25g |
2-amino-3-(2-{[(tert-butoxy)carbonyl]amino}-4-(trifluoromethyl)phenyl)propanoic acid |
2228127-23-7 | 0.25g |
$840.0 | 2023-09-18 | ||
| Enamine | EN300-1899622-0.5g |
2-amino-3-(2-{[(tert-butoxy)carbonyl]amino}-4-(trifluoromethyl)phenyl)propanoic acid |
2228127-23-7 | 0.5g |
$877.0 | 2023-09-18 | ||
| Enamine | EN300-1899622-1.0g |
2-amino-3-(2-{[(tert-butoxy)carbonyl]amino}-4-(trifluoromethyl)phenyl)propanoic acid |
2228127-23-7 | 1g |
$914.0 | 2023-05-26 | ||
| Enamine | EN300-1899622-2.5g |
2-amino-3-(2-{[(tert-butoxy)carbonyl]amino}-4-(trifluoromethyl)phenyl)propanoic acid |
2228127-23-7 | 2.5g |
$1791.0 | 2023-09-18 | ||
| Enamine | EN300-1899622-5.0g |
2-amino-3-(2-{[(tert-butoxy)carbonyl]amino}-4-(trifluoromethyl)phenyl)propanoic acid |
2228127-23-7 | 5g |
$2650.0 | 2023-05-26 | ||
| Enamine | EN300-1899622-10.0g |
2-amino-3-(2-{[(tert-butoxy)carbonyl]amino}-4-(trifluoromethyl)phenyl)propanoic acid |
2228127-23-7 | 10g |
$3929.0 | 2023-05-26 | ||
| Enamine | EN300-1899622-1g |
2-amino-3-(2-{[(tert-butoxy)carbonyl]amino}-4-(trifluoromethyl)phenyl)propanoic acid |
2228127-23-7 | 1g |
$914.0 | 2023-09-18 | ||
| Enamine | EN300-1899622-5g |
2-amino-3-(2-{[(tert-butoxy)carbonyl]amino}-4-(trifluoromethyl)phenyl)propanoic acid |
2228127-23-7 | 5g |
$2650.0 | 2023-09-18 |
2-amino-3-(2-{(tert-butoxy)carbonylamino}-4-(trifluoromethyl)phenyl)propanoic acid Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 2-amino-3-(2-{(tert-butoxy)carbonylamino}-4-(trifluoromethyl)phenyl)propanoic acid
Research Brief on 2-amino-3-(2-{(tert-butoxy)carbonylamino}-4-(trifluoromethyl)phenyl)propanoic acid (CAS: 2228127-23-7)
The compound 2-amino-3-(2-{(tert-butoxy)carbonylamino}-4-(trifluoromethyl)phenyl)propanoic acid (CAS: 2228127-23-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethylphenyl and tert-butoxycarbonyl (Boc) protected amino groups, serves as a versatile intermediate in the synthesis of bioactive compounds and potential drug candidates. Recent studies have explored its applications in medicinal chemistry, particularly in the development of enzyme inhibitors and receptor modulators.
One of the key areas of research involving this compound is its role as a building block for peptidomimetics and small-molecule therapeutics. The trifluoromethyl group enhances the metabolic stability and lipophilicity of the resulting compounds, making them more suitable for drug development. Recent publications highlight its use in the synthesis of inhibitors targeting proteases and kinases, which are critical in diseases such as cancer and inflammatory disorders. For instance, a 2023 study demonstrated its incorporation into a novel class of serine protease inhibitors with improved selectivity and potency.
Another notable application of 2228127-23-7 is in the field of positron emission tomography (PET) tracer development. The trifluoromethyl group can be replaced with radioactive isotopes such as fluorine-18, enabling the creation of imaging agents for diagnostic purposes. Researchers have successfully utilized this compound to develop tracers for visualizing enzyme activity in vivo, providing valuable insights into disease mechanisms and therapeutic responses.
From a synthetic chemistry perspective, recent advancements have focused on optimizing the production and purification of 2-amino-3-(2-{(tert-butoxy)carbonylamino}-4-(trifluoromethyl)phenyl)propanoic acid. Green chemistry approaches, including catalytic methods and solvent-free reactions, have been employed to enhance yield and reduce environmental impact. These innovations are critical for scaling up production to meet the demands of preclinical and clinical studies.
In conclusion, 2228127-23-7 represents a promising scaffold in chemical biology and drug discovery. Its unique structural features and versatility make it a valuable tool for researchers aiming to develop novel therapeutics and diagnostic agents. Future studies are expected to further explore its potential in targeted drug delivery and personalized medicine, solidifying its role in advancing biomedical research.
2228127-23-7 (2-amino-3-(2-{(tert-butoxy)carbonylamino}-4-(trifluoromethyl)phenyl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)